Cas no 113458-68-7 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)

• Product Name: Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• CAS No: 113458-68-7
• Molecular Formula: C₁₄H₁₇N₇O₃
• Molecular Weight: 331.32988
• CID: 200003
• PubChem ID: 3087152

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties

Names and Identifiers

• Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(3,4-diamino-5-methylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
• 4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
• DTXSID30921072
• Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(3,4-diamino-5-methylphenyl)-6,8-dimethyl-
• BRN 5630891
• 113458-68-7
• 4a-(3,4-Diamino-5-methylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione

• InChIKey： FHAXAASBWISUEH-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17N7O3/c1-6-4-7(5-8(15)9(6)16)14-10(18-19-12(23)17-14)20(2)13(24)21(3)11(14)22/h4-5H,15-16H2,1-3H3,(H2,17,19,23)
• SMILES： NC1C(C)=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1N

Computed Properties

• Exact Mass: 331.13951
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 331.139
• Heavy Atom Count: 24
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 146.15
• Refractive Index: 1.786
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.68